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1-(4-

Chlorophenyl)cyclopentanecarbon

yl chloride

Cat. No.: B1349750 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 1-(4-
Chlorophenyl)cyclopentanecarbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, synthesis,

and analytical methodologies for 1-(4-Chlorophenyl)cyclopentanecarbonyl chloride (CAS

No. 71501-44-5). This compound is a key intermediate in organic synthesis, valued for its

reactive acyl chloride group which serves as a versatile building block for constructing more

complex molecular architectures, particularly in medicinal chemistry and agrochemical

development.[1][2]

Core Physical and Chemical Properties
1-(4-Chlorophenyl)cyclopentanecarbonyl chloride is an acyl chloride characterized by a

cyclopentane ring substituted with a 4-chlorophenyl group.[1][2] Its molecular formula is

C₁₂H₁₂Cl₂O.[1][2][3] The quantitative physical and chemical data are summarized below.
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Property Value Source(s)

CAS Number 71501-44-5 [2][3]

Molecular Formula C₁₂H₁₂Cl₂O [1][2][3]

Molecular Weight 243.13 g/mol [1][2]

IUPAC Name

1-(4-

chlorophenyl)cyclopentane-1-

carbonyl chloride

[2]

Boiling Point 165-167 °C at 10 Torr [4]

Density 1.245 g/cm³ at 20 °C [4]

Refractive Index 1.5545-1.5565 [5]

LogP 3.97 [6]

InChI

InChI=1S/C12H12Cl2O/c13-

10-5-3-9(4-6-

10)12(11(14)15)7-1-2-8-12/h3-

6H,1-2,7-8H2

[2]

InChI Key
RZHJJILZUKNEKM-

UHFFFAOYSA-N
[2][3][6]

Canonical SMILES
C1CCC(C1)

(C2=CC=C(C=C2)Cl)C(=O)Cl
[2]

Experimental Protocols
Synthesis via Acyl Chlorination
The most common method for synthesizing 1-(4-Chlorophenyl)cyclopentanecarbonyl
chloride is through the acyl chlorination of its corresponding carboxylic acid precursor, 1-(4-

chlorophenyl)cyclopentanecarboxylic acid.[1] Thionyl chloride (SOCl₂) is a frequently used

chlorinating agent for this conversion.[1][2]

Protocol:
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Reaction Setup: In a suitable reaction vessel, place thionyl chloride (SOCl₂).

Addition of Precursor: Add 1-(4-chlorophenyl)cyclopentanecarboxylic acid dropwise to the

thionyl chloride under constant stirring. The reaction is exothermic and the temperature

should be maintained in a controlled range, typically 40–50 °C.[1]

Reaction Monitoring: The progress of the reaction can be monitored using Thin-Layer

Chromatography (TLC).[1]

Work-up: Upon completion, remove the excess thionyl chloride by concentration under

reduced pressure.[1]

Purification: To isolate the final product, add an aprotic solvent like methylene chloride and

concentrate to dryness.[1] Further purification can be achieved through vacuum distillation or

recrystallization.[1]

Synthesis Workflow

Start: 1-(4-chlorophenyl)
cyclopentanecarboxylic acid

Acyl Chlorination
(40-50 °C)

Reagent: Thionyl Chloride
(SOCl₂)

Purification:
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Product: 1-(4-Chlorophenyl)
cyclopentanecarbonyl chloride

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1349750
https://www.benchchem.com/product/b1349750
https://www.benchchem.com/product/b1349750
https://www.benchchem.com/product/b1349750
https://www.benchchem.com/product/b1349750
https://www.benchchem.com/product/b1349750?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the synthesis of the title compound.

Analytical Methodology: HPLC
High-Performance Liquid Chromatography (HPLC) is a suitable method for analyzing 1-(4-
Chlorophenyl)cyclopentanecarbonyl chloride. A reverse-phase (RP) method can be

employed for this purpose.[6]

Protocol:

Column: Newcrom R1 reverse-phase column.[6]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[6] For

applications compatible with Mass Spectrometry (MS), phosphoric acid should be substituted

with formic acid.[6]

Detection: UV detection at 254 nm is a common method for monitoring acyl chlorides.[1]

Application: This method is scalable and can be adapted for preparative separation to isolate

impurities. It is also suitable for pharmacokinetic studies.[6]
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Analytical Workflow: Reverse-Phase HPLC

Sample Preparation

Inject into HPLC System
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UV Detection
(254 nm)

Data Analysis

Click to download full resolution via product page

Caption: General workflow for HPLC analysis.

Chemical Reactivity and Applications
The primary utility of 1-(4-Chlorophenyl)cyclopentanecarbonyl chloride stems from its

reactive acyl chloride group, which makes it an excellent acylating agent.[1][2] It readily reacts

with various nucleophiles to form a range of derivatives.[1] This reactivity is fundamental to its

application as an intermediate in the synthesis of pharmaceuticals and other complex organic

molecules.[1][2]

Key Reactions:
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Amide Formation: Reacts with amines to yield amides.[1]

Ester Formation: Reacts with alcohols to form esters.[1]

Hydrolysis: Undergoes hydrolysis to revert to the corresponding carboxylic acid.[1]

Friedel-Crafts Acylation: Can be used to introduce the acyl group onto aromatic rings.[2]

Grignard Reactions: Acts as an electrophile in reactions with Grignard reagents to form

ketones.[1]

Role as a Synthetic Intermediate
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Caption: Reactivity and applications in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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